(Z)-4-(4-bromobenzylidene)-2-(4-butoxyphenyl)-1-(3-chloro-2-methylphenyl)-1H-imidazol-5(4H)-one

• IUPAC Name: (5Z)-5-[(4-bromophenyl)methylidene]-2-(4-butoxyphenyl)-3-(3-chloro-2-methylphenyl)imidazol-4-one
• InChI: InChI=1S/C27H24BrClN2O2/c1-3-4-16-33-22-14-10-20(11-15-22)26-30-24(17-19-8-12-21(28)13-9-19)27(32)31(26)25-7-5-6-23(29)18(25)2/h5-15,17H,3-4,16H2,1-2H3/b24-17-
• InChI Key: PSUBRBAJJTZLGK-ULJHMMPZSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NC(=CC3=CC=C(C=C3)Br)C(=O)N2C4=C(C(=CC=C4)Cl)C
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C2=N/C(=C\C3=CC=C(C=C3)Br)/C(=O)N2C4=C(C(=CC=C4)Cl)C
• Molecular Formula: C27H24BrClN2O2
• Molecular Weight: 523.8 g/mol

Description

(Z)-4-(4-bromobenzylidene)-2-(4-butoxyphenyl)-1-(3-chloro-2-methylphenyl)-1H-imidazol-5(4H)-one is a useful research compound. Its molecular formula is C27H24BrClN2O2 and its molecular weight is 523.86. The purity is usually 95%.
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Scientific Research Applications

Analytical Methods in Determining Antioxidant Activity

Imidazole derivatives, similar to the core structure of the compound , are often analyzed for their antioxidant properties due to their relevance in pharmaceutical and food engineering contexts. For example, various tests like the ORAC, HORAC, TRAP, and TOSC are used for determining the antioxidant activity of compounds, which involves spectrophotometry to monitor reactions based on specific wavelength adsorption. These methods can be complemented with electrochemical (bio)sensors for a comprehensive understanding of antioxidant capacities and mechanisms (I. Munteanu & C. Apetrei, 2021).

Environmental and Health Assessment of Brominated Compounds

Brominated derivatives, part of the compound's structure, are significant in environmental health studies. Polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs) are by-products in brominated flame retardants and can form during combustion, leading to potential health risks similar to their chlorinated counterparts. These compounds have been studied for their reproductive toxicity, skin lesions, and impact on liver and gastrointestinal health in animal models, underscoring the importance of understanding the toxicity profiles of brominated compounds (J. Mennear & C. C. Lee, 1994).

Synthesis and Application of Phosphorylated Derivatives

The synthesis of phosphorylated derivatives of 1,3-azoles, including imidazoles, is a significant area of research, highlighting the versatility of these compounds in generating substances with diverse biological activities. These activities range from insecticidal to neuroprotective effects, showcasing the potential pharmaceutical applications of such derivatives (E. Abdurakhmanova et al., 2018).